2-[(4-hydroxy-2-pyrimidinyl)thio]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H12N4O2S2/c1-8-2-3-9-10(6-8)22-14(16-9)18-12(20)7-21-13-15-5-4-11(19)17-13/h2-6H,7H2,1H3,(H,15,17,19)(H,16,18,20)
• InChI Key: LUCUMJFVEOYAQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC=CC(=O)N3
• Molecular Formula: C14H12N4O2S2
• Molecular Weight: 332.4 g/mol

Description

2-[(4-hydroxy-2-pyrimidinyl)thio]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide, commonly known as HMTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. HMTA is a synthetic compound that belongs to the class of thiazolylpyrimidine derivatives.

Scientific Research Applications

HMTA has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and anti-cancer properties. HMTA has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to inhibit the expression of inflammatory cytokines and reduce oxidative stress in cells.

Mechanism of Action

The exact mechanism of action of HMTA is not fully understood. However, it has been proposed that HMTA exerts its therapeutic effects by inhibiting various signaling pathways involved in inflammation and cancer. HMTA has been found to inhibit the NF-κB signaling pathway, which plays a critical role in inflammation and cancer. It has also been shown to inhibit the MAPK/ERK signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
HMTA has been found to exhibit several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α. HMTA has also been found to reduce oxidative stress by increasing the levels of antioxidant enzymes such as superoxide dismutase and catalase. Additionally, HMTA has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

The advantages of using HMTA in lab experiments include its ability to inhibit various signaling pathways involved in inflammation and cancer, its anti-inflammatory and antioxidant properties, and its ability to induce apoptosis and cell cycle arrest in cancer cells. However, the limitations of using HMTA in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on HMTA. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to evaluate its efficacy in animal models of inflammation and cancer. Additionally, the potential toxicity of HMTA needs to be further evaluated to determine its safety for human use. Finally, the development of HMTA derivatives with improved pharmacokinetic properties is a promising direction for future research.
Conclusion:
In conclusion, HMTA is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It exhibits anti-inflammatory, antioxidant, and anti-cancer properties and has been shown to inhibit various signaling pathways involved in inflammation and cancer. While there are limitations to using HMTA in lab experiments, its potential as a therapeutic agent warrants further research. The future directions for HMTA research include further investigation of its mechanism of action, evaluation of its efficacy in animal models, and the development of HMTA derivatives with improved pharmacokinetic properties.